Cas no 42856-47-3 (N,N''-dibenzylpentanediamide)

• Product Name: N,N''-dibenzylpentanediamide
• CAS No: 42856-47-3
• MF: C₁₉H₂₂N₂O₂
• MW: 310.390184879303
• CID: 928508
• PubChem ID: 230352
• Update Time: 2025-04-19

N,N''-dibenzylpentanediamide Chemical and Physical Properties

Names and Identifiers

• N,N''-dibenzylpentanediamide
• cyclopentane-1,3-dicarboxylic acid
• N,N-dibenzyl-glutamic acid
• N,N-Dibenzylglutaminsaeure
• N,N-Dibenzyl-glutaminsaeure
• N,N'-Dibenzyl-glutaramid
• N,N'-dibenzylglutaramide
• N,N'-dibenzyl-glutaramide
• N.N-Dibenzyl-glutaminsaeure
• N1,N5-dibenzylglutaramide
• NSC281039
• SureCN536546
• HMS2567O09
• DTXSID50962740
• CHEMBL1468983
• SR-01000234761
• N,N'-dibenzylpentanediamide
• SMR000269222
• NSC-25146
• DS-011754
• N,N-dibenzylpentanediamide
• N~1~,N~5~-Dibenzylpentanediimidic acid
• MLS000681550
• STK047248
• 42856-47-3
• SR-01000234761-1
• NSC25146
• AKOS000489149

• Inchi： 1S/C19H22N2O2/c22-18(20-14-16-8-3-1-4-9-16)12-7-13-19(23)21-15-17-10-5-2-6-11-17/h1-6,8-11H,7,12-15H2,(H,20,22)(H,21,23)
• InChI Key： HOXOPIHPIRQXCD-UHFFFAOYSA-N
• SMILES： O=C(CCCC(NCC1C=CC=CC=1)=O)NCC1C=CC=CC=1

Computed Properties

• Exact Mass: 158.0579
• Monoisotopic Mass: 310.168
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 23
• Rotatable Bond Count: 8
• Complexity: 324
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 58.2Ų

Experimental Properties

• Density: 1.119
• Boiling Point: 617°Cat760mmHg
• Flash Point: 617°Cat760mmHg
• Refractive Index: 1.567
• PSA: 74.6
• LogP: 3.57130